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Compound of Interest

Compound Name:
(2-Chloro-4-

isopropoxyphenyl)boronic acid

Cat. No.: B151100 Get Quote

Technical Dossier: (2-Chloro-4-
isopropoxyphenyl)boronic acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties of (2-Chloro-4-
isopropoxyphenyl)boronic acid, a key reagent in synthetic organic chemistry, particularly in

cross-coupling reactions. Its utility in the formation of carbon-carbon and carbon-heteroatom

bonds makes it a valuable building block in the synthesis of complex molecules, including

active pharmaceutical ingredients.

Core Chemical Data
The fundamental properties of (2-Chloro-4-isopropoxyphenyl)boronic acid are summarized

below. This data is essential for reaction stoichiometry, analytical characterization, and safety

considerations.
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Property Value

Molecular Formula C9H12BClO3

Molecular Weight 214.45 g/mol [1][2][3][4]

CAS Number 313545-47-0[1][2][3][4]

Synthesis and Experimental Protocols
While specific, detailed experimental protocols for the synthesis of (2-Chloro-4-
isopropoxyphenyl)boronic acid are proprietary and published in various patents and

scientific literature, a general synthetic workflow can be conceptualized. The synthesis of

arylboronic acids typically involves the reaction of an organometallic reagent (like a Grignard or

organolithium reagent) with a trialkyl borate, followed by acidic workup.

Below is a logical workflow representing a common synthetic approach to arylboronic acids,

adapted for this specific molecule.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://doronscientific.com/smallmolecules/2-chloro-4-isopropoxyphenylboronic-acid/
https://www.orionprodutoscientificos.com.br/2-chloro-4-isopropoxyphenylboronic-acid-package-25g-laibo-chem
https://www.seedior.com/product/detail-306306.html
https://www.bldpharm.com/products/313545-47-0.html
https://doronscientific.com/smallmolecules/2-chloro-4-isopropoxyphenylboronic-acid/
https://www.orionprodutoscientificos.com.br/2-chloro-4-isopropoxyphenylboronic-acid-package-25g-laibo-chem
https://www.seedior.com/product/detail-306306.html
https://www.bldpharm.com/products/313545-47-0.html
https://www.benchchem.com/product/b151100?utm_src=pdf-body
https://www.benchchem.com/product/b151100?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1-Chloro-4-isopropoxybenzene
(Starting Material)

Metal-Halogen Exchange
(e.g., with n-BuLi or Mg)

Step 1

Aryl Organometallic Intermediate

Formation

Reaction with Trialkyl Borate
(e.g., Trimethyl borate)

Step 2

Boronate Ester Intermediate

Formation

Acidic Hydrolysis
(e.g., with HCl or H2SO4)

Step 3

(2-Chloro-4-isopropoxyphenyl)boronic acid
(Final Product)

Isolation
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Caption: Generalized synthetic workflow for the preparation of (2-Chloro-4-
isopropoxyphenyl)boronic acid.

Application in Suzuki-Miyaura Cross-Coupling
(2-Chloro-4-isopropoxyphenyl)boronic acid is frequently utilized as a coupling partner in the

Suzuki-Miyaura reaction. This palladium-catalyzed cross-coupling reaction is a powerful tool for

constructing biaryl structures, which are common motifs in pharmaceuticals and functional

materials.

The diagram below illustrates the catalytic cycle of a typical Suzuki-Miyaura reaction involving

an aryl halide and (2-Chloro-4-isopropoxyphenyl)boronic acid.

Catalytic Cycle

Reactants

Pd(0) Catalyst

Oxidative Addition
(with Aryl Halide)

Ar-Pd(II)-X Complex Transmetalation
(with Boronic Acid + Base)

R-B(OH)2 Ar-Pd(II)-Ar' Complex

Reductive Elimination

Regeneration

Biaryl Product

(2-Chloro-4-isopropoxyphenyl)boronic acid

Aryl Halide (Ar-X)

Base (e.g., K2CO3)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b151100?utm_src=pdf-body
https://www.benchchem.com/product/b151100?utm_src=pdf-body
https://www.benchchem.com/product/b151100?utm_src=pdf-body
https://www.benchchem.com/product/b151100?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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